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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423

Technical Guide: 3,3,5,5-
Tetramethylcyclohexanone

CAS Number: 14376-79-5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,3,5,5-tetramethylcyclohexanone, a substituted cyclohexanone derivative. The
information is compiled from various chemical databases and literature sources.

Chemical and Physical Properties

3,3,5,5-Tetramethylcyclohexanone is a colorless to clear liquid at room temperature. The key
identifying and physical properties are summarized in the tables below for easy reference and
comparison.

Table 1: Identifiers and Chemical Formula
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Identifier

Value

CAS Number

14376-79-5[1][2]

Molecular Formula

C1oH1:0[1][2]

Molecular Weight 154.25 g/mol [1][2]

IUPAC Name 3,3,5,5-tetramethylcyclohexan-1-one[2]

inChi 1S/C10H180/c1-9(2)5-8(11)6-10(3,4)7-9/h5-
7H2,1-4H3[1]

InChlKey OQIJMHUOCLRCSED-UHFFFAOYSA-NI[1]

SMILES CC1(C)CC(=0)CCc(C)(C)C11]

EC Number 238-350-3[1][2]

MDL Number MFCD00001640[1]

Table 2: Physical Properties

Property Value

Appearance Clear Liquid

Melting Point 11-12°C

Boiling Point 200 - 203 °C at 760 mmHg
Density 0.881 g/mL at 25 °CJ[1]

Refractive Index (n20/D)

1.451[1]

Flash Point

90 °C (closed cup)[1]

Spectral Data

Comprehensive spectral data is crucial for the identification and characterization of 3,3,5,5-

tetramethylcyclohexanone.

Table 3: Spectral Data Summary
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Spectroscopy Type Key Data Points

Data available, specific shifts depend on solvent
1H NMR _

and instrument.[1]

Data available, specific shifts depend on solvent
13C NMR )

and instrument.
Mass Spectrometry Top peaks at m/z 83 and 55.[2]

Data available from various techniques (FTIR,

Infrared (IR) Spectroscopy ATR, Vapor Phase).[2]

Synthesis and Experimental Protocols

A documented method for the synthesis of 3,3,5,5-tetramethylcyclohexanone involves the
reaction of isophorone with methylmagnesium chloride.

Experimental Workflow: Synthesis of 3,3,5,5-
Tetramethylcyclohexanone
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Caption: Synthesis workflow for 3,3,5,5-tetramethylcyclohexanone.
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Methodology

o Reaction: Isophorone is reacted with methylmagnesium chloride. The reaction can be
facilitated by the addition of an acid, such as hydrochloric acid, or an ammonium salt.

« |solation: The resulting 3,3,5,5-tetramethylcyclohexanone is isolated by extracting the
agueous reaction mixture with a suitable organic solvent like methylene chloride, toluene, or

petroleum ether.
e Drying: The organic extract is then dried using a drying agent, for instance, sodium sulfate.

« Purification: The solvent is removed from the dried extract, typically by distillation, to yield the
crude product. Further purification of the crude 3,3,5,5-tetramethylcyclohexanone can be
achieved through distillation. The yield of the crude product is reported to be in the range of
88% to 96% by weight.

Biological Activity and Signaling Pathways

Currently, there is a lack of publicly available scientific literature detailing the specific biological
activities or the involvement of 3,3,5,5-tetramethylcyclohexanone in any cellular signaling
pathways. While research exists on the biological effects of other dione-containing compounds,
this information cannot be directly extrapolated to 3,3,5,5-tetramethylcyclohexanone.
Professionals in drug development should consider this compound as a chemical intermediate
with an uncharacterized biological profile.

Safety Information
Table 4: GHS Hazard Statements

Hazard Code Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]
H335 May cause respiratory irritation[2]

Storage: Store in a cool, dry, and well-ventilated area. It is classified as a combustible liquid.[1]
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Personal Protective Equipment (PPE): It is recommended to use eyeshields, gloves, and a
multi-purpose combination respirator cartridge when handling this chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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